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An In-Depth Technical Guide to 2-Heptadecanol (C17H360) for Researchers and Drug
Development Professionals

Introduction

2-Heptadecanol is a long-chain, saturated secondary fatty alcohol characterized by a 17-
carbon backbone. As a metabolite, it has been identified in a variety of organisms, including
animals, plants, and bacteria.[1] Its presence has been noted in the context of chemical
communication in insects, where it is a component of the alarm pheromone of the honey bee
(Apis mellifera). Beyond its natural roles, 2-Heptadecanol serves as a high-purity analytical
standard in research settings, particularly for chromatographic techniques.[2]

This guide provides a comprehensive technical overview of 2-Heptadecanol, synthesizing data
on its chemical structure, physicochemical properties, representative synthesis, and
applications. The content is tailored for researchers, scientists, and drug development
professionals who require a detailed understanding of this compound for analytical, synthetic,
or biological investigations.
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Chemical Identity and Structure

The fundamental identity of a molecule is rooted in its structure, which dictates its physical
properties and chemical reactivity.

o I[UPAC Name: heptadecan-2-ol[1]
e Molecular Formula: C17H360[1][2]
e CAS Number: 16813-18-6[2][3]

The structure consists of a heptadecane chain where a hydroxyl (-OH) group substitutes a
hydrogen atom on the second carbon atom. This placement classifies it as a secondary
alcohol, a key determinant of its chemical behavior.

Caption: Structural formula of 2-Heptadecanol (C17H360).

Physicochemical Properties

The physical and chemical properties of 2-Heptadecanol are dominated by its long, nonpolar
alkyl chain, making it a highly lipophilic and hydrophobic molecule. These characteristics are
critical for predicting its behavior in solvent systems, biological membranes, and industrial
formulations.

Property Value Source
Molecular Weight 256.47 g/mol [2]
Molecular Formula C17H360 [1][2]
N ) 308.0 °C (estimated at 760
Boiling Point [3]
mm Hg)

_ 113.0 °C (235.0 °F)
Flash Point . [3]
(estimated)

- 0.05499 mg/L at 25 °C
Water Solubility (estimated) [3]
estimate

logP (o/w) 7.600 (estimated) [3]
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The extremely low water solubility and high octanol-water partition coefficient (logP) underscore
its nonpolar nature.[2][3] This has significant implications for experimental design, requiring the
use of nonpolar organic solvents for dissolution and extraction. In the context of drug
development, such high lipophilicity would influence pharmacokinetic properties like absorption,
distribution, metabolism, and excretion (ADME).

Synthesis and Manufacturing

While specific industrial-scale synthesis protocols for 2-Heptadecanol are not extensively
detailed in public literature, a robust and widely applicable method for synthesizing secondary
alcohols is the Grignard reaction. The following protocol, adapted from the synthesis of the
isomeric 9-Heptadecanol, serves as an authoritative and self-validating system for producing
such compounds in a laboratory setting.[4]

Exemplary Protocol: Grighard Synthesis of a Secondary
Heptadecanol

This protocol demonstrates the synthesis of 9-Heptadecanol from 1-bromooctane and ethyl
formate and is illustrative of the methodology that could be adapted for 2-Heptadecanol (e.g.,
by using pentadecanal and methylmagnesium bromide).[4]

Causality of Experimental Choices:

e Anhydrous Conditions: Grignard reagents are highly reactive towards protic solvents like
water. The use of dry tetrahydrofuran (THF) and glassware is critical to prevent the
premature quenching of the reagent, which would terminate the reaction and drastically
reduce the yield.

e Quenching and Workup: The reaction is quenched with methanol and then a saturated
agueous solution of ammonium chloride (NH4Cl). NH4Cl is a weak acid, sufficient to
protonate the alkoxide intermediate to form the final alcohol without causing unwanted side
reactions, such as dehydration, that might occur with stronger acids.

Step-by-Step Methodology:

o Grignard Reagent Preparation: In a flame-dried, three-neck flask under an inert atmosphere
(e.g., nitrogen or argon), combine magnesium turnings (8.15 g, 340 mmol) and 150 mL of
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anhydrous THF.

Add a solution of 1-bromooctane (58 g, 300 mmol) in dry THF dropwise to initiate the
formation of octylmagnesium bromide. The reaction is exothermic and may require external
cooling to maintain control.

Nucleophilic Addition: Once the Grignard reagent is formed, cool the mixture to room
temperature. Add a solution of ethyl formate (10 g, 135 mmol) in 80 mL of dry THF dropwise.

Stir the reaction mixture overnight at room temperature to ensure complete reaction.

Quenching and Extraction: Carefully quench the reaction by the slow addition of methanol,
followed by a saturated aqueous NH4Cl solution.

Transfer the mixture to a separatory funnel and extract the crude product three times with
ethyl acetate.

Combine the organic layers, wash with brine to remove residual water and inorganic salts,
and dry over anhydrous magnesium sulfate (MgSQa).

Purification: Filter off the drying agent and remove the solvent under reduced pressure. The
resulting residue can be purified by recrystallization from acetonitrile to yield the pure
secondary alcohol as a white solid.[4]
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Caption: Exemplary workflow for the synthesis of a long-chain secondary alcohol.
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Applications in Research and Drug Development

2-Heptadecanol's utility spans analytical chemistry, material science, and biological research.

o Analytical Chemistry: As a high-purity compound, 2-Heptadecanol is a valuable reference
standard for Gas Chromatography-Mass Spectrometry (GC-MS).[2] In metabolomics or
environmental analysis, it can be used as an internal standard for the accurate quantification
of other long-chain alcohols or lipids, compensating for variations in sample preparation and
instrument response.

o Material Science: While specific applications for 2-Heptadecanol are not widely
commercialized, it belongs to a class of branched-chain alcohols of significant interest.[2]
Related Guerbet alcohols are known for their excellent properties as lubricants,
demonstrating good oxidative stability and a wide temperature range of fluidity.[2] This
suggests that 2-Heptadecanol could be investigated for use in next-generation synthetic
lubricants, plasticizers, or as a precursor for specialty surfactants.

o Drug Development & Biological Systems: Long-chain fatty alcohols are integral to biology
and pharmacology.

o Biological Role: The identification of 2-Heptadecanol as a metabolite and an insect
pheromone component highlights its role in biochemical pathways and signaling.[1]

o Pharmaceutical Intermediates: In drug development, compounds like 2-Heptadecanol can
serve as crucial pharmaceutical intermediates.[5] Their long alkyl chains can be used to
modify the lipophilicity of a drug candidate, which is a key parameter influencing its ability
to cross cell membranes and its overall pharmacokinetic profile.[5][6]

o Topical Formulations: Fatty alcohols are common excipients in dermatological and
cosmetic formulations, acting as emollients, thickeners, and stabilizers. The related 1-
heptadecanol has been isolated from plants and investigated for antidandruff activity,
showcasing the potential for this class of compounds in topical applications.[7]

Safety and Handling

Comprehensive toxicological data for 2-Heptadecanol is not readily available. However,
information on its isomers provides a useful surrogate for assessing its likely hazard profile.
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e GHS Hazard Classification: The related compounds 1-Heptadecanol and 9-Heptadecanol
are reported as not meeting the criteria for GHS hazard classification.[8][9]

e Handling: Despite the low anticipated toxicity, it is imperative to treat 2-Heptadecanol with
standard laboratory caution. Use appropriate personal protective equipment (PPE), including
safety glasses, gloves, and a lab coat. Handle in a well-ventilated area or a chemical fume
hood.

Conclusion

2-Heptadecanol is a well-defined secondary fatty alcohol with a precise molecular structure
and predictable physicochemical properties rooted in its long hydrocarbon chain. While its most
established application is as a high-purity analytical standard, its structural characteristics
suggest potential for further investigation in material science and as a versatile intermediate in
synthetic organic chemistry. For drug development professionals, understanding the impact of
its high lipophilicity is key to leveraging it either as a structural motif in new chemical entities or
as a functional excipient in advanced drug delivery systems. Future research should aim to fully
elucidate its biological roles and explore its potential in novel industrial and pharmaceutical
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. Heptadecan-2-ol | C17H360 | CID 42263 - PubChem [pubchem.ncbi.nlm.nih.gov]
. 2-Heptadecanol Research Chemical|99% Pure [benchchem.com]

. 2-heptadecanol, 16813-18-6 [thegoodscentscompany.com]

. 9-Heptadecanol synthesis - chemicalbook [chemicalbook.com]

. bocsci.com [bocsci.com]

. healthpolicy.duke.edu [healthpolicy.duke.edu]

. 1-Heptadecanol 98 1454-85-9 [sigmaaldrich.com]

. 1-Heptadecanol | C17H360 | CID 15076 - PubChem [pubchem.ncbi.nlm.nih.gov]

°
(o] (o] ~ (o)) ol iy w N -

. 9-Heptadecanol | C17H360 | CID 136435 - PubChem [pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [2-Heptadecanol structural formula and molecular
weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103656/docs#2-heptadecanol-structural-formula-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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